Cas no 1806545-11-8 (Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate)

Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate is a specialized organic compound featuring a benzoate ester core substituted with a nitro group and a 2-cyanoethyl moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-withdrawing (nitro) and cyanoethyl groups enhances its reactivity in nucleophilic substitution and condensation reactions. Its ester functionality allows for further derivatization, offering versatility in multi-step syntheses. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis and thermal decomposition. Its well-defined reactivity profile makes it a useful building block in heterocyclic and functionalized aromatic systems.

Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate structure

1806545-11-8 structure

Product Name:Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate

CAS No:1806545-11-8

MF:C₁₂H₁₂N₂O₄

MW:248.234683036804

CID:4958085

Update Time:2025-06-09

Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate
- Inchi： 1S/C12H12N2O4/c1-2-18-12(15)10-8-9(4-3-7-13)5-6-11(10)14(16)17/h5-6,8H,2-4H2,1H3
- InChI Key： GBPOCCDBOOMOKG-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C=CC(=C1)CCC#N)[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 355
XLogP3: 1.9
Topological Polar Surface Area: 95.9

Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015004734-250mg	Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate	1806545-11-8	97%	250mg	499.20 USD	2021-06-21
Alichem	A015004734-500mg	Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate	1806545-11-8	97%	500mg	839.45 USD	2021-06-21
Alichem	A015004734-1g	Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate	1806545-11-8	97%	1g	1,460.20 USD	2021-06-21

Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate Related Literature

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3. An approach to biodegradable star polymeric architectures using disulfide coupling†

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Additional information on Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate

Comprehensive Overview of Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate (CAS No. 1806545-11-8)

Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate (CAS No. 1806545-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a nitrobenzoate core modified with a cyanoethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its nitro and ester functionalities enable diverse chemical transformations.

In recent years, the demand for nitroaromatic compounds like Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate has surged, driven by their role in developing antimicrobial agents and herbicides. A 2023 study highlighted its utility in creating selective enzyme inhibitors, aligning with the growing focus on precision medicine. The compound’s CAS No. 1806545-11-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate exemplifies the convergence of green chemistry principles and atom economy. Its cyanoethyl side chain allows for further derivatization via Michael additions or nucleophilic substitutions, a topic widely discussed in organic synthesis forums. Industry experts often compare its reactivity to other nitrobenzoate esters, emphasizing its balance of stability and reactivity under mild conditions.

The compound’s spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in quality control during large-scale production. Analytical chemists prioritize its HPLC purity profiles, especially for applications requiring GMP compliance. Notably, its low ecotoxicity profile aligns with the EU’s REACH regulations, a key concern for sustainable manufacturing.

Emerging trends also link CAS No. 1806545-11-8 to catalysis research, where it serves as a substrate for testing metal-organic frameworks (MOFs). This intersects with the broader interest in CO2 capture technologies, as nitroaromatics can act as ligands in catalytic systems. Such multidisciplinary applications underscore its value beyond traditional organic synthesis.

In summary, Ethyl 5-(2-cyanoethyl)-2-nitrobenzoate represents a critical building block in modern chemistry. Its structural adaptability and regulatory compatibility make it a focal point for innovations in life sciences and material engineering. As research evolves, this compound is poised to address challenges in drug delivery systems and environmental remediation, cementing its role in next-generation chemical solutions.